Cas no 123065-44-1 (Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]-)
123065-44-1 structure
Product Name:Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]-
CAS No:123065-44-1
MF:C38H75NO3
MW:594.007012605667
CID:1215017
PubChem ID:10627306
Update Time:2025-04-20
Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]- Chemical and Physical Properties
Names and Identifiers
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- Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]-
- Cer(d16:1/22:0)
- N-(docosanoyl)-hexadecasphing-4-enine
- LMSP02010016
- Docosanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecen-1-yl]-
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- Inchi: 1S/C38H75NO3/c1-3-5-7-9-11-13-15-16-17-18-19-20-21-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-14-12-10-8-6-4-2/h31,33,36-37,40-41H,3-30,32,34-35H2,1-2H3,(H,39,42)/b33-31+/t36-,37+/m0/s1
- InChI Key: RIGQYOKCOHPLTC-NUKVNZTCSA-N
- SMILES: O[C@H](/C=C/CCCCCCCCCCC)[C@H](CO)NC(CCCCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 593.57469525g/mol
- Monoisotopic Mass: 593.57469525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 42
- Rotatable Bond Count: 34
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Density: 0.912±0.06 g/cm3(Predicted)
- Melting Point: 77-79 °C
- Boiling Point: 713.3±60.0 °C(Predicted)
- pka: 13.54±0.20(Predicted)
Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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